N-(3,4-dimethoxyphenyl)-2-{[5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[[5-(2-methoxyphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N5O4S/c1-30-18-9-5-4-8-17(18)22-25-26-23(28(22)27-12-6-7-13-27)33-15-21(29)24-16-10-11-19(31-2)20(14-16)32-3/h4-14H,15H2,1-3H3,(H,24,29)
• InChI Key: NTZLMHHRLQFEPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC=CC=C4OC)OC
• Molecular Formula: C23H23N5O4S
• Molecular Weight: 465.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-{[5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H23N5O4S and its molecular weight is 465.53. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-{[5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-{[5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research in synthetic chemistry has introduced versatile reagents like p-methoxybenzyl N-acetylcarbamate potassium salt and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salt, which serve as equivalents of N-acetamide nucleophiles. These compounds have shown potential in the synthesis of natural and pharmaceutical products, suggesting that compounds with complex acetamide structures could be synthesized for various applications (Sakai et al., 2022).

Pharmaceutical Applications

Several studies have focused on modifying acetamide groups in compounds to enhance their biological activity. For instance, replacing the acetamide group with alkylurea in certain compounds has resulted in potent anticancer effects and reduced toxicity (Wang et al., 2015). This indicates that chemical modifications of acetamide-containing compounds can significantly impact their pharmacological properties, which might be relevant for the compound .

Anticancer and Antimicrobial Activity

Research into compounds containing acetamide groups has also shown promise in developing new anticancer and antimicrobial agents. For example, a series of 2-[4-phenyl-5-(pyridine-4-phenyl)-4H-[1,2,4]triazole-3ylSulfanyl]-N-aryl-acetamide demonstrated notable antibacterial, antifungal, and anti-tuberculosis activity (MahyavanshiJyotindra et al., 2011). Such findings underscore the therapeutic potential of acetamide derivatives in treating various diseases.

Enzyme Inhibitory Activities

Compounds with specific structural features, including acetamide derivatives, have been explored for their enzyme inhibitory activities. This line of research has yielded compounds with significant inhibitory action against enzymes like carbonic anhydrase, which is relevant for developing treatments for conditions like glaucoma and edema (Virk et al., 2018).